8-(4-Fluorophenyl)-8-oxooctanoic acid

• IUPAC Name: 8-(4-fluorophenyl)-8-oxooctanoic acid
• InChI: InChI=1S/C14H17FO3/c15-12-9-7-11(8-10-12)13(16)5-3-1-2-4-6-14(17)18/h7-10H,1-6H2,(H,17,18)
• InChI Key: UHWIHQHWHGDTMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCCCCCC(=O)O)F
• Molecular Formula: C14H17FO3
• DSSTOX Substance ID: DTXSID90625044
• Molecular Weight: 252.28 g/mol
• CAS No.: 250603-11-3

Description

8-(4-Fluorophenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C14H17FO3 and its molecular weight is 252.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Optimization : 8-(4-Fluorophenyl)-8-oxooctanoic acid and its derivatives have been synthesized and optimized for use in various chemical processes. For example, the synthesis of 7-chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1, 4-dihydro-1, 8-naphthyridine-3-carboxylic acid, an intermediate for biologically active anticancer drugs, was optimized, demonstrating the importance of these compounds in medicinal chemistry (Zhang et al., 2019).

• Characterization and Fluorescence Studies : The synthesis and characterization of 4-fluorophenyl substituted 8-hydroxyquinoline derivatives have been conducted. These derivatives exhibit strong fluorescence emissions, which is crucial for applications in spectroscopy and materials science (Suliman et al., 2014).

Biological and Pharmacological Research

• Antioxidant and Antimicrobial Activities : Azoimine quinoline derivatives, including those with 4-fluorophenyl groups, have shown significant antioxidant and antimicrobial activities. These derivatives have potential applications in developing new therapeutics (Douadi et al., 2020).

• Antibacterial Agents : Fluoroquinolones, which include derivatives of this compound, are a major class of antibacterial agents. They have shown potent activities against both Gram-positive and Gram-negative bacteria, making them valuable in treating bacterial infections (Kuramoto et al., 2003).

• Fatty Acid Metabolism Studies : Compounds like 8-cyclopentadienyltricarbonyl 99mTc 8-oxooctanoic acid have been used to evaluate medium-chain fatty acid metabolism in the liver, demonstrating the compound's utility in metabolic studies and diagnostics (Lee et al., 2004).

Photophysical Properties

• Photophysical Property Investigation : The study of borondipyrromethene analogues, including 8-(p-substituted)phenyl derivatives, revealed insights into fluorescence quantum yields and lifetimes, contributing to the understanding of photophysical properties of related compounds (Qin et al., 2005).

Chemical and Structural Analysis

• Synthesis of Quinolone Acetic Acids : The synthesis of 2-phenyl-4-quinolone acetic acids and their esters, related to this compound, has been conducted, contributing to the development of compounds with potential antitumor properties (Xia et al., 2003).